Cas no 60834-63-1 ((4-Butylphenyl)methanol)

• Product Name: (4-Butylphenyl)methanol
• CAS No: 60834-63-1
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 953610
• PubChem ID: 578288
• Update Time: 2025-06-12

(4-Butylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Butylphenyl)methanol
• 4-Butylbenzyl alcohol
• 4-n-butylbenzyl alcohol
• p-butylbenzyl alcohol
• SCHEMBL358689
• G62913
• 60834-63-1
• SB84040
• BS-23235
• CS-0204560
• CHEMBL155221
• DTXSID50342063
• InChI=1/C11H16O/c1-2-3-4-10-5-7-11(9-12)8-6-10/h5-8,12H,2-4,9H2,1H3
• AKOS009159256
• CIDZDYAPPNMBIY-UHFFFAOYSA-
• (4-Butyl-phenyl)-methanol
• MFCD00010258
• 4-Butylbenzyl alcohol, 98%
• XH0639

• Inchi： 1S/C11H16O/c1-2-3-4-10-5-7-11(9-12)8-6-10/h5-8,12H,2-4,9H2,1H3
• InChI Key： CIDZDYAPPNMBIY-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 164.12000
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.962 g/mL at 25 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.515(lit.)
• PSA: 20.23000
• LogP: 2.52150
• Solubility: Not available

(4-Butylphenyl)methanol Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on (4-Butylphenyl)methanol

Recent Advances in the Study of (4-Butylphenyl)methanol (CAS: 60834-63-1) and Its Applications in Chemical Biology and Pharmaceutical Research

(4-Butylphenyl)methanol (CAS: 60834-63-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and applications in drug discovery.

One of the key areas of research involving (4-Butylphenyl)methanol is its use as a building block in the synthesis of complex organic molecules. A recent study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of aryl-substituted alcohols, which are crucial for the development of new anti-inflammatory and anticancer agents. The study reported a high-yield synthesis route for (4-Butylphenyl)methanol, optimizing reaction conditions to achieve better efficiency and scalability.

In addition to its synthetic applications, (4-Butylphenyl)methanol has been investigated for its biological activities. A 2023 study in Bioorganic & Medicinal Chemistry Letters explored its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The researchers found that derivatives of (4-Butylphenyl)methanol exhibited moderate inhibitory activity against cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

Another significant development is the exploration of (4-Butylphenyl)methanol in drug delivery systems. A recent patent application highlighted its incorporation into polymeric nanoparticles for targeted drug delivery. The study demonstrated that the compound's hydrophobic nature and chemical stability make it an excellent candidate for enhancing the bioavailability of poorly soluble drugs. This innovation could pave the way for more effective treatments for diseases such as cancer and chronic inflammation.

Despite these promising findings, challenges remain in the widespread application of (4-Butylphenyl)methanol. Issues such as its metabolic stability and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its utility suggest that it will continue to be a focal point in chemical biology and pharmaceutical research.

In conclusion, (4-Butylphenyl)methanol (CAS: 60834-63-1) represents a valuable compound with diverse applications in drug discovery and development. Recent studies have underscored its potential as a synthetic intermediate, a bioactive molecule, and a component of advanced drug delivery systems. Continued research in this area is expected to yield new insights and innovations, further solidifying its role in the field.